(2-amino-2-ethylbutyl)diethylamine dihydrochloride
Overview
Description
(2-amino-2-ethylbutyl)diethylamine dihydrochloride is a chemical compound with the molecular formula C10H26Cl2N2 and a molecular weight of 245.23 g/mol . It is commonly used in research and industrial applications due to its unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2-amino-2-ethylbutyl)diethylamine dihydrochloride typically involves the reaction of (2-amino-2-ethylbutyl)diethylamine with hydrochloric acid. The reaction is carried out under controlled conditions to ensure the formation of the dihydrochloride salt. The process involves the following steps:
- Dissolution of (2-amino-2-ethylbutyl)diethylamine in an appropriate solvent.
- Addition of hydrochloric acid to the solution.
- Stirring the mixture at a controlled temperature until the reaction is complete.
- Isolation and purification of the product by crystallization or other suitable methods .
Industrial Production Methods
In industrial settings, the production of this compound may involve large-scale reactors and automated systems to ensure consistent quality and yield. The process parameters, such as temperature, pressure, and reaction time, are optimized to maximize efficiency and minimize waste .
Chemical Reactions Analysis
Types of Reactions
(2-amino-2-ethylbutyl)diethylamine dihydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can participate in nucleophilic substitution reactions with halides or other electrophiles.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents at controlled temperatures.
Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in inert atmospheres to prevent unwanted side reactions.
Substitution: Halides, electrophiles; reactions are conducted in polar solvents under mild to moderate conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding amine oxides, while reduction can produce amines with lower oxidation states .
Scientific Research Applications
(2-amino-2-ethylbutyl)diethylamine dihydrochloride has a wide range of applications in scientific research, including:
Chemistry: Used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.
Biology: Employed in studies involving enzyme inhibition and protein interactions.
Medicine: Investigated for its potential therapeutic effects and as a precursor for the synthesis of pharmaceutical compounds.
Industry: Utilized in the production of specialty chemicals and as an intermediate in various chemical processes
Mechanism of Action
The mechanism of action of (2-amino-2-ethylbutyl)diethylamine dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets by binding to their active sites or altering their conformation. The exact pathways and molecular targets depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
(2-amino-2-ethylbutyl)diethylamine: The parent compound without the dihydrochloride salt.
N,N-diethyl-2-aminoethanol: A structurally similar compound with different functional groups.
N,N-diethyl-2-aminoethyl chloride: Another related compound with a chloride functional group.
Uniqueness
(2-amino-2-ethylbutyl)diethylamine dihydrochloride is unique due to its specific combination of functional groups and its ability to form stable dihydrochloride salts. This property makes it particularly useful in various chemical and biological applications .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-amino-2-ethylbutyl)diethylamine dihydrochloride involves the reaction of 2-amino-2-ethylbutanol with diethylamine in the presence of hydrochloric acid to form the desired product.", "Starting Materials": [ "2-amino-2-ethylbutanol", "diethylamine", "hydrochloric acid" ], "Reaction": [ "Add 2-amino-2-ethylbutanol to a reaction flask", "Add diethylamine to the reaction flask", "Add hydrochloric acid to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with cold diethyl ether", "Dry the solid under vacuum to obtain the desired product" ] } | |
CAS No. |
1989659-79-1 |
Molecular Formula |
C10H26Cl2N2 |
Molecular Weight |
245.2 |
Purity |
95 |
Origin of Product |
United States |
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